1,3-Dimethoxy-2-fluoro-5-(trifluoromethoxy)benzene
Description
1,3-Dimethoxy-2-fluoro-5-(trifluoromethoxy)benzene is a polysubstituted aromatic compound featuring methoxy, fluoro, and trifluoromethoxy groups. The fluoro substituent (position 2) further modulates steric and electronic properties, making this compound distinct from simpler benzene derivatives.
Properties
Molecular Formula |
C9H8F4O3 |
|---|---|
Molecular Weight |
240.15 g/mol |
IUPAC Name |
2-fluoro-1,3-dimethoxy-5-(trifluoromethoxy)benzene |
InChI |
InChI=1S/C9H8F4O3/c1-14-6-3-5(16-9(11,12)13)4-7(15-2)8(6)10/h3-4H,1-2H3 |
InChI Key |
GKOWXSVBEMOLNF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1F)OC)OC(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
1,3-Difluoro-5-nitro-2-(trifluoromethoxy)benzene (CAS 1417566-41-6)
- Substituents : Two fluoro groups (positions 1 and 3), nitro (position 5), and trifluoromethoxy (position 2).
- Key Differences : The nitro group is strongly electron-withdrawing, making this compound more electrophilic than the methoxy-containing target compound. This enhances reactivity in aromatic substitution but reduces stability under reducing conditions.
- Similarity Score : 0.94 .
1,2,3-Trimethoxy-5-((trifluoromethoxy)methyl)benzene (Compound 29)
- Substituents : Three methoxy groups (positions 1, 2, 3) and a trifluoromethoxy methyl group (position 5).
- The trifluoromethoxy methyl group introduces a flexible side chain absent in the target compound.
- Synthesis: Derived from (3,4,5-trimethoxyphenyl)methanol, with purification via column chromatography .
3-Bromo-4-(trifluoromethoxy)phenol (CAS 886496-88-4)
- Substituents: Bromo (position 3), trifluoromethoxy (position 4), and phenol (position 1).
- Key Differences: The phenol group introduces acidity (pKa ~10), enabling deprotonation in basic conditions, unlike the non-acidic methoxy groups in the target compound. Bromo enhances reactivity in cross-coupling reactions .
Physicochemical Properties
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